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Compound of Interest

Compound Name: 4-Acetoxycinnamic acid

Cat. No.: B105294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: 4-Acetoxycinnamic acid, also known as p-acetoxycinnamic acid, is a member of the

cinnamic acids and phenyl acetates chemical classes.[1][2] It is an acetate ester derived from

the formal condensation of the hydroxyl group of trans-4-coumaric acid with acetic acid.[1][2]

This compound has garnered attention primarily for its significant antibacterial properties,

demonstrating activity against a range of Gram-positive and Gram-negative bacteria, including

methicillin-resistant Staphylococcus aureus (MRSA).[3] Its mechanism of action is reported to

involve the disruption of bacterial membrane permeability and the inhibition of lipid synthesis.[3]

As a derivative of cinnamic acid, it belongs to a family of compounds known for diverse

biological activities, including anti-inflammatory and antioxidant effects.[4][5][6] This technical

guide provides a comprehensive overview of 4-acetoxycinnamic acid, summarizing its

physicochemical properties, synthesis, biological activities, and potential applications in

research and drug development.

Physicochemical and Identification Data
Quantitative data for 4-Acetoxycinnamic acid has been compiled from various chemical

databases and suppliers to provide a detailed reference for researchers.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

CAS Number 15486-19-8[2][7]

IUPAC Name (E)-3-(4-acetyloxyphenyl)prop-2-enoic acid[2]

Synonyms

p-Acetoxycinnamic acid, (2E)-3-[4-

(acetyloxy)phenyl]prop-2-enoic acid, Acetylated

coumaric acid[1][2][8]

Molecular Formula C₁₁H₁₀O₄[1][2][3]

InChI Key BYHBHNKBISXCEP-QPJJXVBHSA-N[2][3]

| SMILES | CC(=O)OC1=CC=C(C=C1)/C=C/C(=O)O[2][3] |

Table 2: Physicochemical Properties

Property Value

Molecular Weight 206.19 g/mol [2][3]

Physical Form White to off-white powder/solid[1][3][9]

Melting Point 205-208°C[1][9]

Boiling Point 209-211°C (Predicted)[1]

Density 1.267 ± 0.06 g/cm³ (Predicted)[1]

pKa 4.39 ± 0.10 (Predicted)[1]

| Solubility | Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone[1] |

Synthesis and Manufacturing
4-Acetoxycinnamic acid is synthesized from its precursor, trans-4-coumaric acid (4-

hydroxycinnamic acid), through an esterification reaction. The general workflow involves the

acetylation of the phenolic hydroxyl group.
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Caption: General synthesis workflow for 4-Acetoxycinnamic acid.

Representative Experimental Protocol: Synthesis
The following protocol is a representative method based on standard acetylation procedures for

phenolic compounds.

Dissolution: Dissolve trans-4-coumaric acid in a suitable solvent such as pyridine.

Reagent Addition: Slowly add an acetylation reagent, such as acetic anhydride, to the

solution while stirring. The reaction is typically performed in an ice bath to control the

exothermic reaction.

Reaction: Allow the mixture to stir at room temperature for several hours or until the reaction

is complete, as monitored by Thin-Layer Chromatography (TLC).
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Quenching: Carefully pour the reaction mixture into ice-cold water to precipitate the product

and quench any unreacted acetic anhydride.

Isolation: Collect the resulting solid precipitate by vacuum filtration.

Washing: Wash the crude product with cold water to remove impurities.

Purification: Recrystallize the crude product from a suitable solvent system (e.g.,

ethanol/water) to yield pure 4-acetoxycinnamic acid.

Drying: Dry the purified product under a vacuum.

Biological Activity and Mechanism of Action
Antibacterial Activity
The most prominent biological activity of 4-acetoxycinnamic acid is its function as a

bactericide.[3] It demonstrates a broad spectrum of activity against both Gram-positive and

Gram-negative bacteria.[3] Noteworthy targets include:

Staphylococcus aureus (including MRSA)[3]

Escherichia coli[3]

Pseudomonas aeruginosa[3]

The proposed mechanism for its antibacterial action involves a two-pronged attack on critical

bacterial structures and processes.

Bacterial Cell
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Click to download full resolution via product page

Caption: Proposed antibacterial mechanism of 4-Acetoxycinnamic acid.

Anti-inflammatory and Antioxidant Potential
While direct studies on 4-acetoxycinnamic acid are limited, the broader class of cinnamic acid

derivatives is well-documented for its anti-inflammatory and antioxidant properties.[4][5][6]

These effects are often attributed to the modulation of key signaling pathways involved in the

inflammatory response. Cinnamic acid derivatives have been shown to inhibit the activation of

Toll-like receptor 4 (TLR4) and the nuclear factor kappa B (NF-κB) signaling pathway.[4] This

inhibition leads to a downstream reduction in the production of pro-inflammatory cytokines like

TNF-α and IL-6.[4]
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Caption: Inhibition of the NF-κB pathway by cinnamic acid derivatives.

Experimental Protocols: Biological Assays
Representative Protocol: Minimum Inhibitory
Concentration (MIC) Assay
This protocol describes a standard broth microdilution method to determine the minimum

concentration of 4-acetoxycinnamic acid required to inhibit bacterial growth.
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Preparation of Stock Solution: Prepare a concentrated stock solution of 4-acetoxycinnamic
acid in a suitable solvent like Dimethyl Sulfoxide (DMSO).

Bacterial Culture: Inoculate a suitable broth medium (e.g., Mueller-Hinton Broth) with a

standardized suspension of the test bacterium (e.g., S. aureus) to achieve a final

concentration of approximately 5 x 10⁵ CFU/mL.

Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the

compound stock solution with the inoculated broth to achieve a range of final concentrations.

Controls: Include a positive control well (broth with bacteria, no compound) and a negative

control well (broth only).

Incubation: Incubate the plate at 37°C for 18-24 hours.

Data Analysis: Determine the MIC by visual inspection as the lowest concentration of the

compound that completely inhibits visible bacterial growth. This can be confirmed by

measuring the optical density (OD) at 600 nm.

Applications in Research and Drug Development
4-Acetoxycinnamic acid serves as a valuable compound for several research and

development applications:

Lead Compound: Its demonstrated efficacy against resistant strains like MRSA makes it a

promising lead compound for the development of new antibacterial agents.[3]

Chemical Probe: It can be used as a research tool to investigate bacterial lipid synthesis and

membrane integrity.

Structure-Activity Relationship (SAR) Studies: As a derivative of the versatile cinnamic acid

scaffold, it is a useful molecule for SAR studies aimed at optimizing antibacterial or anti-

inflammatory activity.[10]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-acetoxycinnamic acid is associated with the following hazards.
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Table 3: GHS Hazard Information

Hazard Code Description

H315 Causes skin irritation[1][2]

H319 Causes serious eye irritation[1][2]

| H335 | May cause respiratory irritation[1][2] |

Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses), should be observed when handling this compound.[9] It should be

stored in a cool, dry place.[9] Products are intended for research and development use only.[3]

[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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